Cas no 30877-80-6 (1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone)

• Product Name: 1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone
• CAS No: 30877-80-6
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 315362
• PubChem ID: 2764193
• Update Time: 2025-11-02

1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitro-4-(piperidin-1-yl)phenyl)ethanone
• 1-(3-nitro-4-piperidin-1-ylphenyl)ethanone
• 1-(3-Nitro-4-piperidinophenyl)-1-ethanone
• 1-[3-nitro-4-(1-piperidinyl)phenyl]Ethanone
• Ethanone,1-[3-nitro-4-(1-piperidinyl)phenyl]-
• 1-(3-Nitro-4-piperidino-phenyl)-aethanon
• 1-(3-nitro-4-piperidino-phenyl)-ethanone
• 1-[3-nitro-4-(piperidin-1-yl)phenyl]ethan-1-one
• 1-[3-nitro-4-(piperidin-1-yl)phenyl]ethanone
• 1-acetyl-3-nitro-4-piperidylbenzene
• nitropiperidinophenylethanone
• DTXSID80377348
• MFCD00047468
• SCHEMBL15801120
• 1-(3-Nitro-4-(piperidin-1-yl)phenyl)ethan-1-one
• FT-0638941
• 30877-80-6
• CS-0314942
• A876079
• BB 0221159
• J-503168
• AKOS000221026
• 1-(3-NITRO-4-PIPERIDIN-1-YL-PHENYL)-ETHANONE
• 6X-0710
• DB-047925
• STK208443
• Ethanone, 1-[3-nitro-4-(1-piperidinyl)phenyl]-
• ALBB-023895
• 1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone

• MDL： MFCD00047468
• Inchi： 1S/C13H16N2O3/c1-10(16)11-5-6-12(13(9-11)15(17)18)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： JPQPPQDNFZASSM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(C)=O)C=CC=1N1CCCCC1)=O

Computed Properties

• Exact Mass: 248.11600
• Monoisotopic Mass: 248.116092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1
• XLogP3: 2.4

Experimental Properties

• Density: 1.21
• Boiling Point: 394.6°Cat760mmHg
• Flash Point: 192.4°C
• Refractive Index: 1.573
• PSA: 66.13000
• LogP: 3.37590

1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone

Recent Advances in the Study of 1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone (CAS: 30877-80-6)

The compound 1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone (CAS: 30877-80-6) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last five years.

Recent studies have highlighted the role of 1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural features, including the nitro group and piperidine moiety, make it a versatile building block for the development of compounds targeting central nervous system (CNS) disorders, inflammatory diseases, and certain types of cancer. Researchers have employed advanced synthetic methodologies, such as microwave-assisted organic synthesis and flow chemistry, to optimize the production of this compound with high yield and purity.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that derivatives of 1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone exhibit promising inhibitory effects on specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against monoamine oxidase B (MAO-B), suggesting potential applications in neurodegenerative diseases like Parkinson's. Another study in Bioorganic & Medicinal Chemistry Letters identified derivatives with significant anti-inflammatory properties through modulation of the NF-κB pathway.

The pharmacokinetic properties of 1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone and its derivatives have also been investigated. Recent computational modeling and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that these compounds generally exhibit favorable drug-like characteristics, including reasonable solubility and metabolic stability. However, some challenges remain, particularly regarding blood-brain barrier penetration for CNS-targeted applications, which current research is actively addressing through structural modifications.

Several pharmaceutical companies have included 1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone in their drug discovery pipelines. Patent analyses reveal that this compound serves as a scaffold for developing new therapeutic agents, with particular emphasis on its potential in treating psychiatric disorders and chronic pain. The compound's versatility is further demonstrated by its use in the development of positron emission tomography (PET) tracers for neurological imaging, as reported in a 2022 study in Nuclear Medicine and Biology.

Looking forward, researchers are exploring the potential of 1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone in combination therapies and as part of drug delivery systems. Recent advancements in nanotechnology have enabled the development of nanoparticle formulations containing derivatives of this compound, aiming to improve bioavailability and targeted delivery. Additionally, the integration of artificial intelligence in drug design has facilitated the identification of novel structural analogs with enhanced therapeutic profiles.

In conclusion, 1-(3-Nitro-4-piperidin-1-ylphenyl)ethanone (CAS: 30877-80-6) represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research continues to uncover new aspects of its pharmacological potential, positioning it as a valuable tool in the development of next-generation therapeutics. Future studies are expected to focus on clinical translation of the most promising derivatives, addressing current limitations and optimizing therapeutic efficacy.